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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484 Get Quote

Essential Safety and Handling Guide for Bis-(3,4-
dimethyl-phenyl)-amine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Bis-(3,4-dimethyl-phenyl)-amine (CAS No. 55389-75-8) in a

laboratory setting. The following information is intended for researchers, scientists, and

professionals in drug development to ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

Bis-(3,4-dimethyl-phenyl)-amine is a white to light yellow powder or crystalline solid.[1][2] It is

important to be aware of its physical characteristics to handle it appropriately.
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Property Value

Molecular Formula C16H19N

Molecular Weight 225.33 g/mol [3]

Melting Point 110 °C[3][4]

Boiling Point 367.0 ± 11.0 °C (Predicted)[2][4]

Density 1.021 ± 0.06 g/cm³ (Predicted)[2][4]

Form Powder to crystal[3][4]

Color White to Light yellow[1][4]

Hazard Identification and Precautionary Measures

This chemical is classified as causing skin irritation (Category 2) and serious eye irritation

(Category 2).[5] Therefore, adherence to strict safety protocols is mandatory.

Hazard Statements:

H315: Causes skin irritation[1][5]

H319: Causes serious eye irritation[5]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[4][5]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[5][6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][5]

P332+P313: If skin irritation occurs: Get medical advice/attention.[1][5]

P362+P364: Take off contaminated clothing and wash it before reuse.[5]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following PPE is mandatory when handling Bis-(3,4-dimethyl-phenyl)-amine:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[5] A face shield should also be used to protect

against splashes.[7]

Skin Protection:

Gloves: Chemical-impermeable gloves must be worn.[5] Nitrile gloves are a suitable

option, offering resistance to a range of chemicals.[7] Always inspect gloves for any signs

of degradation or puncture before use.[5]

Protective Clothing: Wear fire/flame resistant and impervious clothing.[5] A lab coat or

coveralls should be worn to protect street clothing from contamination.

Respiratory Protection: If exposure limits are exceeded or if working in a poorly ventilated

area, a full-face respirator should be used.[5][8]

Operational Plan for Handling
1. Preparation and Engineering Controls:

Conduct a thorough risk assessment before beginning any new procedure.

Ensure adequate ventilation, such as working within a certified chemical fume hood.[5]

Remove all sources of ignition from the work area.[5]

Have an emergency plan in place for spills or exposures.[8]

2. Handling Procedure:

Avoid the formation of dust.[5]

Avoid breathing any mist, gas, or vapors.[5]
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Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling the substance.[5]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Protect from light.

Emergency and First-Aid Procedures
Immediate response is critical in the event of an exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, provide artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor if irritation persists.[5]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact

lenses if present and easy to do so. Seek immediate medical attention from an

ophthalmologist.[5][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[5]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.[6]

Chemical Waste: Collect waste Bis-(3,4-dimethyl-phenyl)-amine and any contaminated

materials (e.g., gloves, paper towels) in a suitable, closed, and clearly labeled container for

disposal.[5] Do not mix with other waste.[6]

Environmental Precautions: Prevent the chemical from entering drains or the environment.[5]

[6] In case of a spill, contain it and clean it up using appropriate absorbent materials.
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Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a chemical spill of Bis-
(3,4-dimethyl-phenyl)-amine.
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Immediate Actions

Containment & Cleanup

Decontamination & Reporting

Evacuate Immediate Area & Alert Others

Attend to any Injured Personnel

If necessary

Don Appropriate PPE

Contain the Spill with Absorbent Material

Use Spark-Proof Tools for Cleanup

Collect Waste in a Labeled, Sealed Container

Decontaminate the Affected Area

Properly Dispose of Contaminated PPE

Report the Incident to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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